Cas no 5543-89-5 (1,4-Benzenediamine, N-ethyl-N-phenyl-)

• Product Name: 1,4-Benzenediamine, N-ethyl-N-phenyl-
• CAS No: 5543-89-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 351939
• PubChem ID: 10878483
• Update Time: 2025-04-19

1,4-Benzenediamine, N-ethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-ethyl-N-phenyl-
• 4-N-ethyl-4-N-phenylbenzene-1,4-diamine
• DTXSID20446840
• 5543-89-5
• SCHEMBL5843310
• AKOS000146783

• Inchi： 1S/C14H16N2/c1-2-16(13-6-4-3-5-7-13)14-10-8-12(15)9-11-14/h3-11H,2,15H2,1H3
• InChI Key： HIWOQWICOFGBEQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)N)CC

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26